N-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)-4-methoxy-2-methylbenzenesulfonamide

• IUPAC Name: N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]-4-methoxy-2-methylbenzenesulfonamide
• InChI: InChI=1S/C15H19NO4S2/c1-10-6-7-21-15(10)13(17)9-16-22(18,19)14-5-4-12(20-3)8-11(14)2/h4-8,13,16-17H,9H2,1-3H3
• InChI Key: ZAYFSJWKRYKJJW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)C(CNS(=O)(=O)C2=C(C=C(C=C2)OC)C)O
• Molecular Formula: C15H19NO4S2
• Molecular Weight: 341.4 g/mol

Description

N-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)-4-methoxy-2-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C15H19NO4S2 and its molecular weight is 341.44. The purity is usually 95%.
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Scientific Research Applications

Catalytic Applications

Compounds with benzenesulfonamide structures have been explored for their catalytic properties. For example, molybdenum(VI) complexes with thiazole-hydrazone ligands encapsulated in zeolite Y have shown significant potential as reusable catalysts for the oxidation of primary alcohols and hydrocarbons, demonstrating improved stability and operational flexibility (Ghorbanloo & Alamooti, 2017).

Photodynamic Therapy (PDT)

New zinc phthalocyanine compounds substituted with benzenesulfonamide derivative groups have been synthesized and characterized for their application in photodynamic therapy, a treatment method for cancer. These compounds exhibit high singlet oxygen quantum yield, making them promising candidates for PDT applications (Pişkin, Canpolat, & Öztürk, 2020).

Anticancer Activity

Compounds with benzenesulfonamide moieties have been synthesized and evaluated for their anticancer properties. For instance, (Z)-N-(4-Bromo-5-ethoxy-3,5-dimethyl-furan-2(5H)-ylidene)-4-methylbenzenesulfonamide has been characterized for its structure and potential anticancer activity (Zhang, Shi-jie, Hu, & Wei-Xiao, 2010).

Antimicrobial and Antifungal Activity

Novel chiral and achiral N-[1-(1,3,4-oxadiazol-2ylthio)alkyl]-4-methyl/chloro/methoxybenzenesulfonamides have been prepared and evaluated for their antimicrobial and antifungal activities, demonstrating the versatility of benzenesulfonamide derivatives in developing new therapeutic agents (Zareef et al., 2007).

Synthesis and Characterization of Metallophthalocyanines

Metallophthalocyanines with peripheral octa-substitution of benzenesulfonamide derivatives have been synthesized, offering insights into their electrochemical and spectroelectrochemical properties for potential applications in electronic and photonic devices (Kantekin et al., 2015).